N'-benzoyl-3,4-dichlorobenzohydrazide

• IUPAC Name: N'-benzoyl-3,4-dichlorobenzohydrazide
• InChI: InChI=1S/C14H10Cl2N2O2/c15-11-7-6-10(8-12(11)16)14(20)18-17-13(19)9-4-2-1-3-5-9/h1-8H,(H,17,19)(H,18,20)
• InChI Key: OJAMPDAOOKZKKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O2
• Molecular Weight: 309.1 g/mol

Description

N-benzoyl-3,4-dichlorobenzohydrazide, also known as dichlobenil, is a herbicide that belongs to the family of hydrazides. It is widely used in agriculture to control the growth of weeds in crops such as cotton, soybean, and wheat. Dichlobenil has also been used in non-agricultural settings such as golf courses, parks, and residential lawns.

Mechanism of Action

Dichlobenil inhibits the activity of the enzyme protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll in plants. This leads to the accumulation of toxic intermediates and the eventual death of the plant.
Biochemical and physiological effects:
Dichlobenil has been shown to have low toxicity to mammals and birds. It is rapidly metabolized in the liver and excreted in the urine. However, long-term exposure to N'-benzoyl-3,4-dichlorobenzohydrazide has been associated with liver damage in rats.

Advantages and Limitations for Lab Experiments

Dichlobenil is a widely used herbicide and is readily available for research purposes. Its mechanism of action is well understood, making it a useful tool for studying the process of photosynthesis in plants. However, its use in experiments involving animals is limited due to its potential toxicity.

Future Directions

1. Development of new herbicides based on the structure of N'-benzoyl-3,4-dichlorobenzohydrazide
2. Investigation of the potential use of N'-benzoyl-3,4-dichlorobenzohydrazide in the treatment of cancer
3. Study of the effects of N'-benzoyl-3,4-dichlorobenzohydrazide on soil microorganisms
4. Investigation of the potential use of N'-benzoyl-3,4-dichlorobenzohydrazide in the development of new antibiotics
5. Study of the environmental impact of N'-benzoyl-3,4-dichlorobenzohydrazide on non-target organisms.

Synthesis Methods

The synthesis of N'-benzoyl-3,4-dichlorobenzohydrazide involves the reaction of 3,4-dichlorobenzoic acid with hydrazine hydrate and benzoyl chloride. The reaction takes place under acidic conditions and yields N-benzoyl-3,4-dichlorobenzohydrazide.

Scientific Research Applications

Dichlobenil has been extensively studied for its herbicidal properties. It is known to inhibit the growth of weeds by disrupting the process of photosynthesis. In addition to its use as a herbicide, N'-benzoyl-3,4-dichlorobenzohydrazide has also been studied for its potential applications in the field of medicine.